Cas no 1608-08-8 (Cyclopropene,3-(2-cyclopropen-1-ylidene)-)

Cyclopropene,3-(2-cyclopropen-1-ylidene)- structure
1608-08-8 structure
Product Name:Cyclopropene,3-(2-cyclopropen-1-ylidene)-
CAS No:1608-08-8
MF:C6H4
MW:76.0959615707397
CID:174888
PubChem ID:86179345
Update Time:2025-04-19

Cyclopropene,3-(2-cyclopropen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropene,3-(2-cyclopropen-1-ylidene)-
    • Bi-2-cyclopropen-1-ylidene(7CI,8CI)
    • Cyclopropene, 2-cyclopropen-1-ylidene- (9CI)
    • Triafulvalene
    • DTXSID201032864
    • 1608-08-8
    • cyclopropenylidenecyclopropene
    • Inchi: 1S/C6H4/c1-2-5(1)6-3-4-6/h1-4H
    • InChI Key: MRCIUZQRSIHAMG-UHFFFAOYSA-N
    • SMILES: C1(/C=C/1)=C1\C=C\1

Computed Properties

  • Exact Mass: 76.0313001276g/mol
  • Monoisotopic Mass: 76.0313001276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 0Ų
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